Cas no 1805348-93-9 (3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805348-93-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4859390
• Update Time: 2025-06-09

3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H6BrF3N2/c8-6-4(2-12)3(7(10)11)1-5(9)13-6/h1,7H,2,12H2
• InChI Key： PGWDNUHZNCMQSB-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine

Research Briefing on 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine (CAS: 1805348-93-9)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine (CAS: 1805348-93-9). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. The following sections outline the key findings from recent studies, focusing on synthesis methods, biological activity, and potential therapeutic applications.

The compound 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine is a halogenated pyridine derivative, characterized by the presence of bromo, difluoromethyl, and fluoro substituents. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role as a building block in the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful synthesis routes using palladium-catalyzed cross-coupling reactions, which allow for the efficient introduction of the aminomethyl group at the 3-position of the pyridine ring. These methodological improvements have significant implications for scaling up production and ensuring reproducibility in industrial settings.

In terms of biological activity, preliminary studies have demonstrated that 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine exhibits promising inhibitory effects against specific enzymatic targets. For instance, it has shown activity against kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Additionally, its unique electronic properties, conferred by the difluoromethyl and fluoro groups, enhance its binding affinity to biological targets, making it a candidate for further structure-activity relationship (SAR) studies.

Recent collaborations between academic institutions and pharmaceutical companies have further accelerated the exploration of this compound's therapeutic potential. For example, a study published in the Journal of Medicinal Chemistry highlighted its use in the design of small-molecule inhibitors targeting bacterial efflux pumps, a mechanism associated with antibiotic resistance. This application underscores the compound's versatility and its relevance in addressing global health challenges.

Despite these promising developments, challenges remain in the clinical translation of 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's structural modularity offers opportunities for derivatization and optimization, paving the way for next-generation therapeutics.

In conclusion, 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-6-fluoropyridine (CAS: 1805348-93-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in unmet medical needs. This briefing serves as a foundation for ongoing and future investigations into this promising compound.